2-chloro-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-methylphenyl)acetamide

Specification

• CAS No.: 928001-91-6
• Molecular Formula: C13H14ClNO3S
• Molecular Weight: 299.77
• IUPAC Name: 2-chloro-N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-N-(4-methylphenyl)acetamide
• Standard InChI: InChI=1S/C13H14ClNO3S/c1-10-2-4-11(5-3-10)15(13(16)8-14)12-6-7-19(17,18)9-12/h2-7,12H,8-9H2,1H3
• Standard InChI Key: JZSGIOBCCHCOBI-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)N(C2CS(=O)(=O)C=C2)C(=O)CCl

Introduction

2-Chloro-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-methylphenyl)acetamide is a complex organic compound featuring both chloro and acetamide functional groups, along with a thiophene moiety. This compound is of significant interest in medicinal chemistry due to its potential biological activities and applications in drug development. The synthesis of this compound typically involves multiple steps, including the reaction of thiophene derivatives with acetamides and chlorinating agents.

Chemical Formula and Molecular Weight

• Molecular Formula: Not explicitly provided for this specific compound in the available sources, but related compounds like 2-chloro-N-(1,1-dioxo-2,3-dihydro-1H-1lambda6-thiophen-3-yl)-acetamide have a formula of C6H8ClNO3S with a molecular weight of 209.65 g/mol.

• Molecular Weight: The exact molecular weight for 2-chloro-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-methylphenyl)acetamide is not specified, but it would be higher than 209.65 g/mol due to the additional 4-methylphenyl group.

Synthesis Methods

The synthesis of 2-chloro-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-methylphenyl)acetamide involves several steps, including the formation of thiophene derivatives and their subsequent reaction with acetamides and chlorinating agents. The specific synthesis routes and conditions can significantly influence the yield and purity of the final product.

Synthesis Steps

• Formation of Thiophene Derivatives: This involves creating the 1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl moiety.

• Reaction with Acetamides: The thiophene derivative reacts with an acetamide to form the core structure.

• Chlorination: Introduction of the chloro group to complete the compound.

Applications and Potential

This compound is an acetamide derivative, which is a subclass of amides characterized by the presence of an acetyl group. Its potential applications in drug development are significant due to its unique chemical properties and biological activities. Further research into its pharmacological properties could enhance its applicability.

Potential Biological Activities

• Antimicrobial Activity: Thiophene derivatives are known for their antimicrobial properties.

• Pharmacological Effects: The compound's structure suggests potential interactions with biological targets, though specific mechanisms require further study.

Analytical Techniques for Characterization

To confirm the identity and purity of 2-chloro-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-methylphenyl)acetamide, several analytical techniques are employed:

• NMR Spectroscopy: Provides detailed structural information.

• Mass Spectrometry: Confirms molecular weight and structure.

Data Table: Comparison of Related Thiophene Compounds

Compound	Molecular Formula	Molecular Weight (g/mol)	Applications
2-Chloro-N-(1,1-dioxo-2,3-dihydro-1H-1lambda6-thiophen-3-yl)-acetamide	C6H8ClNO3S	209.65	Potential drug development
2-Chloro-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-methylphenyl)acetamide	Not specified	Higher than 209.65	Potential drug development